![molecular formula C14H8Cl4O2 B1453490 5-Chloro-2-[(3,4-dichlorobenzyl)oxy]benzoyl chloride CAS No. 1160260-22-9](/img/structure/B1453490.png)
5-Chloro-2-[(3,4-dichlorobenzyl)oxy]benzoyl chloride
Overview
Description
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. It’s used for the modification of proteins and peptides to study their interaction with other molecules .
Synthesis of Benzamide Derivatives
It serves as a crucial substrate in the synthesis of various benzamide derivatives, which are important in the development of new pharmaceuticals and agrochemicals .
Laboratory Chemical Reagent
As a laboratory chemical, it’s used in different types of chemical reactions and processes to synthesize new compounds or to study chemical properties .
Food and Drug Industry
In the food and drug industry, derivatives of this compound may be used as intermediates in the synthesis of more complex molecules that have potential applications as additives or therapeutic agents .
Pesticide and Biocidal Product Development
This chemical is also used in the development of pesticides and biocides, contributing to the creation of substances that control harmful organisms .
Material Science
In material science, it can be used to modify the surface properties of materials, which can lead to the development of new materials with specific desired properties .
Analytical Chemistry
It’s employed as a standard or reagent in analytical chemistry to calibrate instruments or to develop new analytical methods .
Environmental Science
Lastly, in environmental science, it may be used in the study of environmental pollutants and the development of methods for pollution remediation .
Mechanism of Action
Target of Action
It’s known that similar compounds, such as dichlorobenzyl alcohol, have been shown to interact with sodium channels and proteins .
Mode of Action
The mode of action of 5-Chloro-2-[(3,4-dichlorobenzyl)oxy]benzoyl chloride involves a series of chemical reactions. It is believed to undergo free radical reactions, nucleophilic substitutions, and oxidations . The compound may interact with its targets, leading to changes in their function and structure .
Biochemical Pathways
It’s likely that the compound affects multiple pathways due to its potential interactions with various targets .
Pharmacokinetics
The compound’s molecular weight of 35003 suggests that it may have certain bioavailability characteristics .
Result of Action
Similar compounds have been shown to cause changes in cellular function and structure .
Action Environment
The action, efficacy, and stability of 5-Chloro-2-[(3,4-dichlorobenzyl)oxy]benzoyl chloride can be influenced by various environmental factors. These may include temperature, pH, and the presence of other chemicals .
properties
IUPAC Name |
5-chloro-2-[(3,4-dichlorophenyl)methoxy]benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8Cl4O2/c15-9-2-4-13(10(6-9)14(18)19)20-7-8-1-3-11(16)12(17)5-8/h1-6H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORTLYGUSUPFWIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1COC2=C(C=C(C=C2)Cl)C(=O)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8Cl4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901202208 |
Source
|
| Record name | 5-Chloro-2-[(3,4-dichlorophenyl)methoxy]benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901202208 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-[(3,4-dichlorobenzyl)oxy]benzoyl chloride | |
CAS RN |
1160260-22-9 |
Source
|
| Record name | 5-Chloro-2-[(3,4-dichlorophenyl)methoxy]benzoyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160260-22-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-2-[(3,4-dichlorophenyl)methoxy]benzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901202208 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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